Cas no 186255-43-6 (Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo-)

• Product Name: Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo-
• CAS No: 186255-43-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 114782
• PubChem ID: 45094148
• Update Time: 2025-04-18

Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-ethoxy-3-methoxy-a-oxo-
• 2-(4-ethoxy-3-methoxyphenyl)-2-oxoacetaldehyde
• Benzeneacetaldehyde, 4-ethoxy-3-methoxy-alpha-oxo- (9CI)
• (4-Ethoxy-3-methoxyphenyl)(oxo)acetaldehyde
• 186255-43-6
• DTXSID00667253

• Inchi： 1S/C11H12O4/c1-3-15-10-5-4-8(9(13)7-12)6-11(10)14-2/h4-7H,3H2,1-2H3
• InChI Key： MRODTVZTGWZJQO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C=O)=O)=CC=1OC

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes